Cas no 88008-03-1 (2,5-Cyclohexadiene-1,4-dione, 2,3,5-trimethyl-6-(2-oxopropyl)-)

• Product name: 2,5-Cyclohexadiene-1,4-dione, 2,3,5-trimethyl-6-(2-oxopropyl)-
• CAS No: 88008-03-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 648792
• PubChem ID: 13139054

2,5-Cyclohexadiene-1,4-dione, 2,3,5-trimethyl-6-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2,3,5-trimethyl-6-(2-oxopropyl)-
• 2,3,5-trimethyl-6-(2-oxopropyl)cyclohexa-2,5-diene-1,4-dione
• DTXSID80521046
• 88008-03-1

• Inchi： InChI=1S/C12H14O3/c1-6(13)5-10-9(4)11(14)7(2)8(3)12(10)15/h5H2,1-4H3
• InChI Key： SDDWWGPUPHMMDO-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C(=C(C1=O)C)CC(=O)C)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 0.8